Cas no 1805488-57-6 (Ethyl 4-chloromethyl-5-cyano-2-mercaptobenzoate)

• Product Name: Ethyl 4-chloromethyl-5-cyano-2-mercaptobenzoate
• CAS No: 1805488-57-6
• MF: C₁₁H₁₀ClNO₂S
• MW: 255.720600605011
• CID: 4947394
• Update Time: 2025-10-12

Ethyl 4-chloromethyl-5-cyano-2-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloromethyl-5-cyano-2-mercaptobenzoate

• Inchi： 1S/C11H10ClNO2S/c1-2-15-11(14)9-3-8(6-13)7(5-12)4-10(9)16/h3-4,16H,2,5H2,1H3
• InChI Key： AWPUUNBSLCWBDG-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(C(=O)OCC)=CC=1C#N)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.4
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 4-chloromethyl-5-cyano-2-mercaptobenzoate

Ethyl 4-chloromethyl-5-cyano-2-mercaptobenzoate (CAS No. 1805488-57-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-chloromethyl-5-cyano-2-mercaptobenzoate, identified by its CAS number 1805488-57-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and cardiovascular disorders. Its unique structural features, including a cyano group, a chloromethyl moiety, and a mercapto functional group, make it a valuable building block for medicinal chemists.

The Ethyl 4-chloromethyl-5-cyano-2-mercaptobenzoate molecule is characterized by its benzoic acid derivative backbone, which is modified with several functional groups to enhance its reactivity and biological activity. The presence of the cyano group at the 5-position introduces a polar and electron-withdrawing effect, which can influence the compound's solubility and binding affinity to biological targets. Meanwhile, the chloromethyl group at the 4-position provides a reactive site for further functionalization, allowing for the introduction of additional pharmacophores or modifications.

In recent years, there has been growing interest in developing novel therapeutic agents that modulate neurotransmitter systems. The Ethyl 4-chloromethyl-5-cyano-2-mercaptobenzoate has been explored as a precursor in the synthesis of potential neuroprotective agents. For instance, researchers have utilized this compound to develop derivatives that interact with glutamate receptors, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The mercapto group, in particular, has been shown to enhance binding interactions with certain protein targets, making it an attractive feature for drug design.

Additionally, the pharmaceutical industry has leveraged the reactivity of the chloromethyl group to introduce various pharmacophores into the molecular framework. This approach has led to the discovery of novel compounds with anti-inflammatory and anti-thrombotic properties. The cyano group also plays a pivotal role in these synthetic strategies, as it can be further modified to introduce additional functionality or to enhance metabolic stability. These structural features collectively contribute to the versatility of Ethyl 4-chloromethyl-5-cyano-2-mercaptobenzoate as a synthetic intermediate.

The synthesis of Ethyl 4-chloromethyl-5-cyano-2-mercaptobenzoate typically involves multi-step organic transformations that require precise control over reaction conditions. The process often begins with the functionalization of benzoic acid derivatives, followed by selective introduction of the cyano, chloromethyl, and mercapto groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These methods ensure that the final product meets the stringent requirements of pharmaceutical applications.

Recent advancements in computational chemistry have further enhanced the utility of Ethyl 4-chloromethyl-5-cyano-2-mercaptobenzoate. Molecular modeling studies have been conducted to predict how different modifications at various positions of the molecule can influence its biological activity. These studies have provided valuable insights into structure-activity relationships (SARs), enabling researchers to design more effective drug candidates. By integrating experimental data with computational predictions, scientists can optimize synthetic routes and improve yields.

The impact of these efforts is evident in several preclinical studies where derivatives of Ethyl 4-chloromethyl-5-cyano-2-mercaptobenzoate have demonstrated promising results in models of neurological disorders. For example, one study reported that certain analogs exhibited neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. These findings highlight the potential of this compound class as therapeutic agents for conditions characterized by neuronal damage.

In conclusion, Ethyl 4-chloromethyl-5-cyano-2-mercaptobenzoate (CAS No. 1805488-57-6) is a multifaceted intermediate with significant applications in pharmaceutical research and development. Its unique structural features enable its use in synthesizing compounds targeting various diseases, particularly those affecting the central nervous system and cardiovascular system. As research continues to uncover new therapeutic strategies, this compound is likely to remain a cornerstone in medicinal chemistry innovation.